Cas no 92096-06-5 (1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one)

• Product Name: 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one
• CAS No: 92096-06-5
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 997895
• PubChem ID: 10558709
• Update Time: 2025-06-08

1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• null
• 1-[5-(hydroxymethyl)isoxazol-3-yl]ethanone
• Ethanone, 1-[5-(hydroxymethyl)-3-isoxazolyl]- (9CI)
• CHEMBL344611
• 1-(5-Hydroxymethyl-isoxazol-3-yl)-ethanone
• CS-0230449
• 1-[5-(hydroxymethyl)-1,2-oxazol-3-yl]ethan-1-one
• 1-[5-(hydroxymethyl)-1,2-oxazol-3-yl]ethanone
• 92096-06-5
• 1-(5-(hydroxymethyl)isoxazol-3-yl)ethanone
• EN300-104013
• SCHEMBL2328124
• TYSIOSQTKJIFMJ-UHFFFAOYSA-N
• DB-328832
• 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one

• Inchi： 1S/C6H7NO3/c1-4(9)6-2-5(3-8)10-7-6/h2,8H,3H2,1H3
• InChI Key： TYSIOSQTKJIFMJ-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(C)=O)=N1

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one

Comprehensive Analysis of 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one (CAS No. 92096-06-5): Properties, Applications, and Innovations

The compound 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one (CAS No. 92096-06-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique oxazole core structure, combined with a hydroxymethyl functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammatory pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one has surged due to their role in developing next-generation APIs (Active Pharmaceutical Ingredients). This compound’s CAS No. 92096-06-5 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Its oxazole ring is particularly notable for enhancing molecular stability and bioavailability, addressing common challenges in drug formulation.

Beyond pharmaceuticals, 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one has applications in material science, where its derivatives contribute to advanced polymer coatings and biodegradable materials. This aligns with global sustainability goals, as industries seek eco-friendly alternatives to traditional petrochemical-based products. The compound’s hydroxymethyl group also enables facile modifications, making it a candidate for green chemistry applications.

From an analytical perspective, CAS No. 92096-06-5 is characterized by techniques such as NMR spectroscopy and mass spectrometry, ensuring purity and consistency for industrial use. Quality control protocols for this compound often emphasize residual solvent analysis and chiral purity, critical for meeting regulatory standards in GMP manufacturing.

Innovations in catalytic synthesis have further optimized the production of 1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one, reducing costs and environmental impact. Recent patents highlight its utility in cascade reactions and multicomponent couplings, answering the growing demand for atom-efficient methodologies in organic synthesis.

As the scientific community continues to explore oxazole-based scaffolds, 92096-06-5 remains a focal point for interdisciplinary research. Its compatibility with click chemistry and bioorthogonal reactions positions it as a key player in emerging fields like chemical biology and theranostics.